Cas no 1134982-96-9 (Ethyl 2-cyano-5-methoxyphenylacetate)

Ethyl 2-cyano-5-methoxyphenylacetate structure
1134982-96-9 structure
Product Name:Ethyl 2-cyano-5-methoxyphenylacetate
CAS No:1134982-96-9
MF:C12H13NO3
MW:219.236523389816
CID:4946313
Update Time:2023-08-22

Ethyl 2-cyano-5-methoxyphenylacetate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 2-cyano-5-methoxyphenylacetate
    • Inchi: 1S/C12H13NO3/c1-3-16-12(14)7-10-6-11(15-2)5-4-9(10)8-13/h4-6H,3,7H2,1-2H3
    • InChI Key: MCRKJNLFNNLZBW-UHFFFAOYSA-N
    • SMILES: O(CC)C(CC1C(C#N)=CC=C(C=1)OC)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 281
  • XLogP3: 1.8
  • Topological Polar Surface Area: 59.3

Ethyl 2-cyano-5-methoxyphenylacetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A015019655-250mg
Ethyl 2-cyano-5-methoxyphenylacetate
1134982-96-9 97%
250mg
$475.20 2023-09-04
Alichem
A015019655-500mg
Ethyl 2-cyano-5-methoxyphenylacetate
1134982-96-9 97%
500mg
$782.40 2023-09-04
Alichem
A015019655-1g
Ethyl 2-cyano-5-methoxyphenylacetate
1134982-96-9 97%
1g
$1564.50 2023-09-04
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